Cas no 122398-23-6 (Oleanan-29-al, 13,28-epoxy-3-[(O-β-D-glucopyranosyl-(1→2)-O-[O-β-D-glucopyranosyl-(1→2)-O-α-D-glucopyranosyl-(1→4)-O-[β-D-xylopyranosyl-(1→2)]-β-D-glucopyranosyl-(1→4)]-α-L-arabinopyranosyl)oxy]-16-hydroxy-, (3β,16α,20β)- (9CI))

Oleanan-29-al, 13,28-epoxy-3-[(O-β-D-glucopyranosyl-(1→2)-O-[O-β-D-glucopyranosyl-(1→2)-O-α-D-glucopyranosyl-(1→4)-O-[β-D-xylopyranosyl-(1→2)]-β-D-glucopyranosyl-(1→4)]-α-L-arabinopyranosyl)oxy]-16-hydroxy-, (3β,16α,20β)- (9CI) structure

122398-23-6 structure

Product Name:Oleanan-29-al, 13,28-epoxy-3-[(O-β-D-glucopyranosyl-(1→2)-O-[O-β-D-glucopyranosyl-(1→2)-O-α-D-glucopyranosyl-(1→4)-O-[β-D-xylopyranosyl-(1→2)]-β-D-glucopyranosyl-(1→4)]-α-L-arabinopyranosyl)oxy]-16-hydroxy-, (3β,16α,20β)- (9CI)

CAS No:122398-23-6

MF:C₆₄H₁₀₄O₃₂

MW:1385.49138450623

CID:198024

Update Time:2024-03-01

Oleanan-29-al, 13,28-epoxy-3-[(O-β-D-glucopyranosyl-(1→2)-O-[O-β-D-glucopyranosyl-(1→2)-O-α-D-glucopyranosyl-(1→4)-O-[β-D-xylopyranosyl-(1→2)]-β-D-glucopyranosyl-(1→4)]-α-L-arabinopyranosyl)oxy]-16-hydroxy-, (3β,16α,20β)- (9CI) Chemical and Physical Properties

Names and Identifiers

- 2)]-b-D-glucopyranosyl-(1&reg
- 2)-O-a-D-glucopyranosyl-(1&reg
- 2H,5H-14a,4a-(Epoxymethano)picene,oleanan-29-al deriv.
- 4)]-a-L-arabinopyranosyl)oxy]-16-hydroxy-, (3b,16a,20b)- (9CI)
- Denticulatin
- Oleanan-29-al, 13,28-epoxy-3-[(O-β-D-glucopyranosyl-(1→2)-O-[O-β-D-glucopyranosyl-(1→2)-O-α-D-glucopyranosyl-(1→4)-O-[β-D-xylopyranosyl-(1→2)]-β-D-glucopyranosyl-(1→4)]-α-L-arabinopyranosyl)oxy]-16-hydroxy-, (3β,16α,20β)- (9CI)
- Inchi： 1S/C64H104O32/c1-58(2)31-7-11-61(5)32(8-12-64-33-15-59(3,23-69)13-14-63(33,24-86-64)34(71)16-62(61,64)6)60(31,4)10-9-35(58)92-55-49(95-53-45(81)41(77)37(73)26(17-65)87-53)40(76)30(22-85-55)91-56-51(94-52-44(80)36(72)25(70)21-84-52)47(83)48(29(20-68)90-56)93-57-50(43(79)39(75)28(19-67)89-57)96-54-46(82)42(78)38(74)27(18-66)88-54/h23,25-57,65-68,70-83H,7-22,24H2,1-6H3
- InChI Key： HENWOFPKVJAMGN-UHFFFAOYSA-N
- SMILES： CC1(CC2C3(C(O)CC4(C2(CCC2C4(C)CCC4C2(CCC(C4(C)C)OC2C(OC4C(O)C(O)C(O)C(CO)O4)C(O)C(OC4C(OC5C(O)C(O)C(O)CO5)C(O)C(OC5C(OC6C(O)C(O)C(O)C(CO)O6)C(O)C(O)C(CO)O5)C(CO)O4)CO2)C)OC3)C)CC1)C=O